Cas no 1975-81-1 (N-Methyl Serotonin Oxalate Salt)
N-Methyl Serotonin Oxalate Salt Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indol-5-ol,3-[2-(methylamino)ethyl]-, ethanedioate (1:1)
- N-OMEGA-METHYL-5-HYDROXYTRYPTAMINE OXALATE SALT
- N-OMEGA-METHYLSEROTONIN OXALATE SALT
- Nω-Methyl-5-hydroxy-trypt-amine oxalate salt
- Nω-Methylserotonin oxalate salt
- N-Methylserotonin oxalate
- NSC 91541
- SR-01000075980
- Nomega-Methylserotonin oxalate salt
- HMS3371J12
- 5-Hydroxy-N omega -methyltryptamine oxalate
- 5-Hydroxy-N-omega-methyltryptamine, oxalate salt
- FT-0620492
- 1h-indol-5-ol, 3-[2-(methylamino)ethyl]-, ethanedioate (1:1) (salt)
- SMR000326801
- CHEMBL1256286
- NCGC00261428-01
- LP00743
- AKOS024282337
- 3-(2-(Methylamino)ethyl)-1H-indol-5-ol oxalate
- HMS2234N19
- Nomega-Methyl-5-hydroxy??trypt??amine oxalate salt, >=98% (alkalimetric)
- NS00051885
- 5-Hydroxy-Nomega-methyltryptamine oxalate, 99%
- SCHEMBL1320479
- 1H-Indol-5-ol,3-[2-(methylamino)ethyl]-,ethanedioate(1:1)
- NSC91541
- 3-[2-(methylamino)ethyl]-1H-indol-5-ol;oxalic acid
- 3-(2-Methylaminoethyl)indol-5-ol oxalate
- NSC-91541
- M 1514
- J-012764
- CCG-222047
- 1975-81-1
- MFCD00013159
- N omega -Methyl-5-hydroxytryptamine oxalate salt
- N-Methyl Serotonin Oxalate Salt
- Tox21_500743
- 15558-50-6
- N-omega-Methylserotonin
- DTXSID80293695
- Nomega'-Methyl-5-hydroxy trypt amine oxalate salt
- MLS000859941
- EINECS 239-611-4
- SR-01000075980-1
- HMS3262E08
- Nomega-Methyl-5-hydroxy-trypt-amine oxalate salt
- 3-[2-(methylamino)ethyl]-1H-indol-5-ol; oxalic acid
- PD015056
- EU-0100743
- H-7000
- NCGC00094085-01
- DB-043275
- N-METHYLSEROTONIN; OXALIC ACID
- DYOZWAJOUTVNAF-UHFFFAOYSA-N
- 1H-Indol-5-ol, 3-[2-(methylamino)ethyl]-, ethanedioate (1:1); 1H-Indol-5-ol, 3-[2-(methylamino)ethyl]-, ethanedioate (1:1) (salt) (9CI); Indol-5-ol, 3-[2-(methylamino)ethyl]-, oxalate (1:1) (salt) (8CI); N-Methyl-5-hydroxytryptamine hydrogen oxalate; N-Methylserotonin oxalate; NSC 91541
- DTXCID90244835
-
- MDL: MFCD00013159
- Inchi: 1S/C11H14N2O.C2H2O4/c1-12-5-4-8-7-13-11-3-2-9(14)6-10(8)11;3-1(4)2(5)6/h2-3,6-7,12-14H,4-5H2,1H3;(H,3,4)(H,5,6)
- InChI Key: DYOZWAJOUTVNAF-UHFFFAOYSA-N
- SMILES: OC1C=CC2=C(C=1)C(=CN2)CCNC.OC(C(=O)O)=O
Computed Properties
- Exact Mass: 280.10598
- Monoisotopic Mass: 280.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 258
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 123A^2
Experimental Properties
- Melting Point: 161-162 °C (dec.) (lit.)
- Boiling Point: 402.6°Cat760mmHg
- Flash Point: 197.3°C
- PSA: 122.65
N-Methyl Serotonin Oxalate Salt Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H302 + H312-H315-H319-H335
- Warning Statement: P261-P280-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: 26-37/39
-
Hazardous Material Identification:
- Storage Condition:2-8°C
N-Methyl Serotonin Oxalate Salt Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M326595-10mg |
N-Methyl Serotonin Oxalate Salt |
1975-81-1 | 10mg |
$ 164.00 | 2023-09-07 | ||
| TRC | M326595-50mg |
N-Methyl Serotonin Oxalate Salt |
1975-81-1 | 50mg |
$ 334.00 | 2023-04-15 | ||
| TRC | M326595-250mg |
N-Methyl Serotonin Oxalate Salt |
1975-81-1 | 250mg |
$ 984.00 | 2023-04-15 | ||
| TRC | M326595-500mg |
N-Methyl Serotonin Oxalate Salt |
1975-81-1 | 500mg |
$ 1771.00 | 2023-04-15 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci69346-1mg |
5-hydroxy-N-methyl Tryptamine (oxalate) |
1975-81-1 | 98% | 1mg |
¥528.00 | 2022-04-26 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | H45132-100MG |
N-Methyl Serotonin Oxalate Salt |
1975-81-1 | 100mg |
¥1465.87 | 2023-11-12 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA01549-100mg |
1H-Indol-5-ol,3-[2-(methylamino)ethyl]-, ethanedioate (1:1) |
1975-81-1 | 99% | 100mg |
¥1748.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA04402-100mg |
1H-Indol-5-ol,3-[2-(methylamino)ethyl]-, ethanedioate (1:1) |
1975-81-1 | ≥98% (alkalimetric) | 100mg |
¥3668.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA04402-500mg |
1H-Indol-5-ol,3-[2-(methylamino)ethyl]-, ethanedioate (1:1) |
1975-81-1 | ≥98% (alkalimetric) | 500mg |
¥12888.0 | 2024-07-18 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-253061-100 mg |
Nω-Methyl-5-hydroxytryptamine oxalate salt, |
1975-81-1 | 100MG |
¥1,098.00 | 2023-07-10 |
N-Methyl Serotonin Oxalate Salt Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on N-Methyl Serotonin Oxalate Salt
Research Brief on N-Methyl Serotonin Oxalate Salt (CAS: 1975-81-1): Recent Advances and Applications
N-Methyl Serotonin Oxalate Salt (CAS: 1975-81-1) is a chemically modified derivative of serotonin, a key neurotransmitter involved in mood regulation, cognition, and gastrointestinal functions. This compound has garnered significant attention in recent years due to its potential therapeutic applications in neurological and psychiatric disorders. Recent studies have focused on its pharmacological properties, mechanism of action, and potential as a lead compound for drug development. This research brief synthesizes the latest findings on N-Methyl Serotonin Oxalate Salt, providing insights into its current and future applications in the field of chemical biology and medicine.
One of the most notable advancements in the study of N-Methyl Serotonin Oxalate Salt is its role as a selective agonist for serotonin receptors, particularly the 5-HT1A and 5-HT2A subtypes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits high binding affinity and selectivity for these receptors, making it a promising candidate for the treatment of anxiety and depression. The study utilized advanced molecular docking simulations and in vitro assays to elucidate the compound's interaction with receptor sites, providing a foundation for further structural optimization.
In addition to its neurological applications, N-Methyl Serotonin Oxalate Salt has shown potential in cancer research. A recent preprint on bioRxiv highlighted its ability to modulate apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study reported that the compound induces apoptosis through a serotonin receptor-independent pathway, suggesting a novel mechanism of action. These findings open new avenues for exploring its use as an adjunct therapy in oncology, although further in vivo studies are needed to validate these effects.
The synthesis and characterization of N-Methyl Serotonin Oxalate Salt have also seen significant improvements. A 2022 paper in Organic & Biomolecular Chemistry detailed a scalable and cost-effective synthetic route for this compound, addressing previous challenges related to yield and purity. The authors employed a combination of solid-phase synthesis and oxalate salt formation to achieve high purity (>98%) and good yields, which is critical for its industrial-scale production. This methodological advancement is expected to facilitate broader research and clinical applications of the compound.
Despite these promising developments, challenges remain in the clinical translation of N-Methyl Serotonin Oxalate Salt. Pharmacokinetic studies have revealed limitations such as poor oral bioavailability and rapid metabolism, which could hinder its therapeutic efficacy. However, recent efforts in formulation science, including the development of nanoparticle-based delivery systems, aim to overcome these barriers. A 2023 study in the International Journal of Pharmaceutics reported significant improvements in the compound's bioavailability through encapsulation in lipid nanoparticles, marking a critical step toward its clinical use.
In conclusion, N-Methyl Serotonin Oxalate Salt (CAS: 1975-81-1) represents a versatile and promising compound in the field of chemical biology and medicine. Its applications span from neurological disorders to oncology, supported by a growing body of research. While challenges in pharmacokinetics and formulation persist, recent advancements in synthesis and drug delivery are paving the way for its potential therapeutic use. Continued research and collaboration across disciplines will be essential to fully realize the clinical potential of this compound.
1975-81-1 (N-Methyl Serotonin Oxalate Salt) Related Products
- 15558-50-6(3-(2-Methylaminoethyl)indol-5-ol oxalate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)